Cas no 1520440-48-5 (3-(4-methylpiperazin-1-yl)picolinic acid)

• Product Name: 3-(4-methylpiperazin-1-yl)picolinic acid
• CAS No: 1520440-48-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5161136
• Update Time: 2025-05-19

3-(4-methylpiperazin-1-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpiperazin-1-yl)picolinic acid

• Inchi： 1S/C11H15N3O2/c1-13-5-7-14(8-6-13)9-3-2-4-12-10(9)11(15)16/h2-4H,5-8H2,1H3,(H,15,16)
• InChI Key： JCJBLRVNEBJBDT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC=C1N1CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(4-methylpiperazin-1-yl)picolinic acid

3-(4-Methylpiperazin-1-yl)Picolinic Acid: A Comprehensive Overview

3-(4-Methylpiperazin-1-yl)Picolinic Acid, also known by its CAS number CAS No. 1520440-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The molecule consists of a picolinic acid moiety, which is a derivative of picoline, a pyridine analog, and a piperazine ring substituted with a methyl group at the 4-position. This combination of functional groups imparts the compound with versatile chemical properties, making it a valuable subject for research and development.

The structural integrity of 3-(4-Methylpiperazin-1-yl)Picolinic Acid lies in its ability to form hydrogen bonds and coordinate with metal ions, which are essential properties for its role in various chemical reactions and biological processes. Recent studies have highlighted its potential as a ligand in metalloenzyme mimics and as a component in coordination polymers, which are used in catalysis and sensing applications. The methyl substitution on the piperazine ring further enhances the compound's stability and solubility, making it more amenable to practical applications.

From a synthetic perspective, the preparation of 3-(4-Methylpiperazin-1-yl)Picolinic Acid involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to achieve higher yields and purities, which are critical for its use in advanced applications such as drug delivery systems and bioconjugates. The compound's synthesis has been refined through green chemistry principles, reducing environmental impact while maintaining high-quality standards.

In terms of biological activity, 3-(4-Methylpiperazin-1-yl)Picolinic Acid has shown promise in modulating enzyme activity and interacting with cellular receptors. Recent findings suggest that it may serve as a lead compound for developing novel therapeutics targeting neurodegenerative diseases and cancer. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies.

The latest research on this compound has also explored its role in nanotechnology, where it is used as a building block for self-assembling structures. These structures have potential applications in drug delivery, where controlled release mechanisms can be engineered to enhance therapeutic efficacy while minimizing side effects.

In conclusion, 3-(4-Methylpiperazin-1-yl)Picolinic Acid, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and biological understanding progress, this compound is poised to make significant contributions to various industries, from pharmaceuticals to materials science.